Cas no 2060026-63-1 (1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole)
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
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- 1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole
- 1H-Imidazole, 1-cyclopropyl-2-(3,3-dimethyl-2-azetidinyl)-
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- MDL: MFCD30535619
- Inchi: 1S/C11H17N3/c1-11(2)7-13-9(11)10-12-5-6-14(10)8-3-4-8/h5-6,8-9,13H,3-4,7H2,1-2H3
- InChI Key: BCPUSEOVSKLEGQ-UHFFFAOYSA-N
- SMILES: C1(C2C(C)(C)CN2)N(C2CC2)C=CN=1
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM408395-250mg |
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole |
2060026-63-1 | 95%+ | 250mg |
$576 | 2023-02-02 | |
| TRC | B428608-5mg |
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole |
2060026-63-1 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B428608-10mg |
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole |
2060026-63-1 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B428608-50mg |
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole |
2060026-63-1 | 50mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-312101-0.05g |
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole |
2060026-63-1 | 95% | 0.05g |
$245.0 | 2023-09-05 | |
| Enamine | EN300-312101-0.1g |
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole |
2060026-63-1 | 95% | 0.1g |
$366.0 | 2023-09-05 | |
| Enamine | EN300-312101-0.25g |
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole |
2060026-63-1 | 95% | 0.25g |
$524.0 | 2023-09-05 | |
| Enamine | EN300-312101-0.5g |
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole |
2060026-63-1 | 95% | 0.5g |
$824.0 | 2023-09-05 | |
| Enamine | EN300-312101-1.0g |
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole |
2060026-63-1 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-312101-2.5g |
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole |
2060026-63-1 | 95% | 2.5g |
$2071.0 | 2023-09-05 |
1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole
Introduction to 1-Cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole (CAS No. 2060026-63-1)
1-Cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole (CAS No. 2060026-63-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the cyclopropyl and dimethylazetidine moieties, contribute to its distinct chemical and biological properties.
The cyclopropyl group in 1-Cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole imparts rigidity to the molecule, which can influence its conformational flexibility and binding interactions with biological targets. This rigidity is often associated with enhanced metabolic stability and improved pharmacokinetic profiles, making it an attractive scaffold for drug design. The dimethylazetidine moiety, on the other hand, introduces additional steric and electronic effects that can modulate the compound's activity and selectivity.
Recent studies have highlighted the potential of 1-Cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity against specific ion channels and receptors involved in neuronal signaling. For instance, it has been found to modulate calcium channels, which play a crucial role in neurotransmitter release and neuronal excitability. This modulation can have therapeutic implications for conditions such as epilepsy and neuropathic pain.
In addition to its neurological applications, 1-Cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to interfere with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This inhibition can lead to reduced tumor growth and increased sensitivity to other anticancer therapies.
The pharmacological profile of 1-Cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole has been further characterized through extensive in vitro and in vivo studies. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for developing effective oral formulations for clinical use.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-Cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole in various indications. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.
The development of 1-Cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole also highlights the importance of structure-based drug design in modern pharmaceutical research. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in optimizing the compound's structure to enhance its binding affinity and selectivity for target proteins. These approaches have enabled researchers to fine-tune the chemical properties of the molecule to achieve optimal therapeutic effects while minimizing potential side effects.
In conclusion, 1-Cyclopropyl-2-(3,3-dimethylazetidin-2-yl)-1H-imidazole (CAS No. 2060026-63-1) represents a promising candidate for the development of novel therapeutics in multiple disease areas. Its unique structural features and favorable pharmacological profile make it an attractive scaffold for further optimization and clinical evaluation. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments that could significantly improve patient outcomes.
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